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Compound of Interest

Compound Name: Molybdenum-92

Cat. No.: B083593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the neutron scattering cross-

sections for Molybdenum-92 (⁹²Mo), a stable isotope of molybdenum with significant

applications in nuclear energy and material science.[1] Molybdenum is valued for its excellent

material properties at elevated temperatures, making it a crucial alloying element in advanced

nuclear energy systems.[1] Understanding its neutron-induced reaction cross-sections is vital

for predicting material behavior, including hydrogen and helium production from (n,p) and (n,α)

reactions, which can affect the integrity of structural materials.[1]

Accurate data on neutron cross-sections are essential for various fields of science and

technology.[1] This document summarizes key quantitative data in structured tables, details the

experimental protocols for measuring these cross-sections, and provides visualizations of the

experimental workflows.

Data Presentation
The following tables summarize the neutron scattering cross-section data for Molybdenum-92
from various sources. The data is presented for different types of nuclear reactions and at

various neutron energies. The cross-sections are given in barns (b) or its submultiples (mb, μb,

nb).

Table 1: General Neutron Cross-Sections for ⁹²Mo
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Reaction
Type

0.0253 eV
Maxwellian
Average

Resonance
Integral

14 MeV
Fission
Spectrum
Average

(n,total) 6.063 b 6.837 b - 4.037 b 5.835 b

(n,elastic) 6.001 b 6.776 b - 2.287 b 5.181 b

(n,inelastic)
(E-thr = 1.526

MeV)
- - 738.6 mb 617.2 mb

(n,2n)
(E-thr = 12.81

MeV)
- - 125.2 mb 16.54 μb

(n,γ) 61.35 mb 61.38 mb 977.2 mb 1.201 mb 25.37 mb

(n,p) 0.000 b 0.000 b 112.5 mb 154.1 mb 10.75 mb

(n,α) 0.000 b 0.000 b 1.988 mb 22.98 mb 102.2 μb

(n,d)
(E-thr = 5.294

MeV)
- - 3.401 mb 1.137 μb

(n,np)
(E-thr = 7.543

MeV)
- - 707.8 mb 220.1 μb

(n,na)
(E-thr = 5.668

MeV)
- - 47.94 μb 51.72 nb

(n,He-3)
(E-thr = 4.951

MeV)
- - 189.5 nb 443.8e-12 b

(n,t)
(E-thr = 11.15

MeV)
- - 1.370 nb 854.4e-12 b

Data

calculated

from JENDL-

4.0 at 300K.

[2]

Table 2: Thermal Neutron Capture Cross-Sections and Resonance Integrals for ⁹²Mo
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Isotope Abundance (%)
Thermal Capture
Cross-Section (b)

Resonance Integral
(b)

⁹²Mo 14.8362 0.019 0.81 ± 0.08

Data from evaluation

of experimental

results.[3]

Table 3: Neutron Scattering Lengths and Cross-Sections for ⁹²Mo

Isotope
Natural
Abunda
nce (%)

Cohere
nt
Scatteri
ng
Length
(fm)

Incoher
ent
Scatteri
ng
Length
(fm)

Cohere
nt
Scatteri
ng
Cross-
Section
(b)

Incoher
ent
Scatteri
ng
Cross-
Section
(b)

Total
Scatteri
ng
Cross-
Section
(b)

Absorpt
ion
Cross-
Section
(b)

⁹²Mo 14.84 6.91 0 6 0 6 0.019

Data for

2200 m/s

neutrons.

[4]

Experimental Protocols
The determination of neutron scattering cross-sections for ⁹²Mo involves sophisticated

experimental techniques. Below are detailed methodologies for key experiments.

Protocol 1: Activation Method for (n,p), (n,α), and (n,2n) Reactions

This protocol is based on the experimental setup at the Physikalisch-Technische Bundesanstalt

(PTB) for measuring neutron activation cross-sections in the 7-15 MeV energy range.[1][5]

1. Neutron Production:
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Neutron Source: Neutrons are produced via the D(d,n)³He reaction.[1][5]
Accelerator: A CV28 compact cyclotron is used to accelerate deuterons.[1][5] The cyclotron
is operated in a pulsed mode with a pulse width of approximately 1 ns and a repetition rate of
2 MHz during sample irradiations.[1]
Target: A deuterium gas target (3 cm long, 1 cm diameter) is used.[1]

2. Sample Preparation and Irradiation:

Sample Material: High-purity (99.9%) elemental molybdenum foils or disks are used.[1]
Irradiation: The molybdenum samples are irradiated with the neutron beam. The neutron
energy is varied by changing the deuteron energy.

3. Neutron Fluence Monitoring:

Monitor Reaction: The neutron fluence is monitored using a reference reaction with a well-
known cross-section.
Neutron Energy Measurement: The neutron energy is measured using a NE213 detector
placed at a distance of 12 m from the target, employing the time-of-flight (TOF) method.[1]

4. Measurement of Induced Radioactivity:

Detection Method: The activity of the reaction products is measured using gamma-ray
spectrometry.[1][5]
Detector: A high-purity germanium (HPGe) detector with high efficiency (e.g., 70% nominal
efficiency) is used.[1]
Measurement Geometry: The irradiated samples are placed at a fixed distance (e.g., 15 mm)
from the entrance window of the HPGe detector for gamma-ray counting.[1]

5. Data Analysis:

Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity of the product nuclide, the neutron fluence, the number of target nuclei, and the
decay data of the product.
Corrections: Corrections are applied for factors such as gamma-ray self-absorption,
measurement geometry, dead time, and coincidence summing effects.[5]

Protocol 2: Time-of-Flight (TOF) Method for Total Neutron Cross-Section Measurement
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This protocol is based on the experimental setup at the Rensselaer Polytechnic Institute (RPI)

Gaerttner LINAC Laboratory for measuring total neutron cross-sections in the 0.5 to 20 MeV

energy range.[6]

1. Neutron Production:

Neutron Source: A pulsed electron beam from a linear accelerator (LINAC) strikes a water-
cooled tantalum target to produce neutrons via bremsstrahlung and subsequent
photoneutron reactions.[6]

2. Experimental Setup:

Flight Path: A long flight path (e.g., 100 meters) is used to achieve high energy resolution.[6]
Collimation: The neutron beam is collimated to a specific diameter (e.g., 4.76 cm) before
reaching the sample.[6]
Sample Position: The sample is placed in the neutron beam at a known distance from the
source (e.g., 13.85 m).[6]
Detector: A fast-response neutron detector is placed at the end of the flight path (e.g., 99.95
m).[6]

3. Data Acquisition:

Transmission Measurement: The neutron time-of-flight spectra are recorded with and without
the sample in the beam.
Electronics: Fast electronics are used to process the detector signals and record the time-of-
flight information.[6]

4. Data Analysis:

Transmission Calculation: The neutron transmission (T) is calculated as the ratio of the count
rate with the sample in the beam to the count rate with the sample out of the beam for each
time-of-flight (and thus energy) bin.
Total Cross-Section Calculation: The total neutron cross-section (σ_T) is then determined
using the formula: σ_T = -ln(T) / (n * x), where 'n' is the number of atoms per unit volume in
the sample and 'x' is the sample thickness.

Visualizations
The following diagrams illustrate the experimental workflows described in the protocols.
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Neutron Production Sample Irradiation Data Acquisition & Analysis

Deuteron Beam
(from Cyclotron) Deuterium Gas Target Pulsed Neutron Beam

(D(d,n)³He) ⁹²Mo Sample Irradiated ⁹²Mo Sample HPGe Detector Gamma-Ray Spectrometry Cross-Section Calculation

Click to download full resolution via product page

Caption: Workflow for the Activation Method.

Neutron Production & Flight Transmission Measurement Data Analysis

Pulsed Electron Beam
(from LINAC) Tantalum Target Pulsed Neutrons 100m Flight Path ⁹²Mo Sample

(Sample-In/Out) Neutron Detector Time-of-Flight Spectra Transmission Calculation Total Cross-Section Calculation

Click to download full resolution via product page

Caption: Workflow for the Time-of-Flight Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Neutron Scattering
Cross-Sections of Molybdenum-92]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083593#neutron-scattering-cross-sections-for-
molybdenum-92]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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